2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid

• IUPAC Name: 2-[3-[2-(dimethylamino)ethoxy]phenyl]acetic acid
• InChI: InChI=1S/C12H17NO3/c1-13(2)6-7-16-11-5-3-4-10(8-11)9-12(14)15/h3-5,8H,6-7,9H2,1-2H3,(H,14,15)
• InChI Key: LWIXUAUAJKFCCX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=CC(=C1)CC(=O)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol
• CAS RN: 1247124-18-0

Description

2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid, also known as DMAA or 1,3-dimethylamylamine, is a synthetic organic compound that has been used in various applications, ranging from dietary supplements to pharmaceuticals. It is a derivative of phenethylamine and is structurally related to amphetamines. It has been used as an ingredient in dietary supplements, and is a popular stimulant in the bodybuilding community. DMAA has been studied for its potential therapeutic applications, such as its ability to increase energy levels and improve cognitive performance.

Scientific Research Applications

2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid has been studied for its potential therapeutic applications. It has been investigated for its ability to increase energy levels and improve cognitive performance. It has been studied as a potential treatment for Alzheimer's disease, multiple sclerosis, and Parkinson's disease. It has also been studied as an appetite suppressant and weight loss aid.

Mechanism of Action

2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid acts as a stimulant by increasing the release of norepinephrine and dopamine in the brain. It also increases the levels of serotonin, which is a neurotransmitter involved in mood regulation. 2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid also increases the activity of the sympathetic nervous system, which is responsible for the body's fight-or-flight response.
Biochemical and Physiological Effects
2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid has been studied for its potential effects on biochemical and physiological processes. It has been found to increase metabolic rate and thermogenesis, which can lead to increased fat burning. It has also been found to increase heart rate and blood pressure. 2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid has been shown to increase levels of epinephrine, norepinephrine, and dopamine in the brain, which can lead to increased alertness and focus.

Advantages and Limitations for Lab Experiments

2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid has several advantages for use in laboratory experiments. It is a potent stimulant and can be used to study the effects of stimulants on cognitive processes. It is also relatively inexpensive and easy to obtain. However, there are some limitations to using 2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid in laboratory experiments. It is a synthetic compound and is not approved for human consumption, so it should not be used in experiments involving human subjects. In addition, its effects on biochemical and physiological processes have not been extensively studied, so its effects on the body may not be fully understood.

Future Directions

There are several potential future directions for research on 2-{3-[2-(Dimethylamino)ethoxy]phenyl}acetic acid. One potential direction is to further investigate its effects on biochemical and physiological processes, such as its effects on metabolic rate and thermogenesis. Another potential direction is to study its effects on cognitive processes, such as its effects on memory and attention. In addition, further research could be conducted on its potential therapeutic applications, such as its potential use as a treatment for Alzheimer’s disease, multiple sclerosis, and Parkinson’s disease. Finally, further research could be conducted on its potential side effects, such as its potential to increase heart rate and blood pressure.